Cas no 60343-28-4 (Pentanoic acid, 5-bromo-, phenylmethyl ester)

• Product Name: Pentanoic acid, 5-bromo-, phenylmethyl ester
• CAS No: 60343-28-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 498026
• PubChem ID: 562251
• Update Time: 2025-06-07

Pentanoic acid, 5-bromo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-bromo-, phenylmethyl ester
• 5-bromopentanoic acid benzyl ester
• benzyl 5-bromopentanoate
• 60343-28-4
• BENZYL 5-BROMOVALERATE
• DB-368624
• 5-Bromopentanoic acid, benzyl ester
• AKOS027325457
• F73847
• DTXSID00340175
• MFCD22685047
• A1-04216
• Benzyl 5-bromopentanoate #
• SCHEMBL1363586
• MS-21617
• 5-Bromopentanoic acid phenylmethyl ester

• Inchi： 1S/C12H15BrO2/c13-9-5-4-8-12(14)15-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key： NFIVNRVBVQXAAY-UHFFFAOYSA-N
• SMILES： BrCCCCC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.02555
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Pentanoic acid, 5-bromo-, phenylmethyl ester

Pentanoic acid, 5-bromo-, phenylmethyl ester (CAS No. 60343-28-4): A Comprehensive Overview

Pentanoic acid, 5-bromo-, phenylmethyl ester, with the chemical formula C₁₂H₁₃BrO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative, identified by its CAS number 60343-28-4, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The compound's unique structure, featuring a brominated pentanoic acid moiety linked to a phenylmethyl ester, makes it a valuable intermediate in various chemical transformations.

The synthesis of Pentanoic acid, 5-bromo-, phenylmethyl ester typically involves the bromination of pentanoic acid followed by esterification with phenylmethyl alcohol. This process highlights the compound's importance in the preparation of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and yield of its production, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, Pentanoic acid, 5-bromo-, phenylmethyl ester has shown promise as a building block for the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets, making it a candidate for further investigation in drug discovery programs. For instance, the bromine substituent can serve as a handle for further functionalization, allowing chemists to explore diverse chemical spaces.

One of the most intriguing aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized derivatives of Pentanoic acid, 5-bromo-, phenylmethyl ester to develop inhibitors targeting various enzymes and receptors. These inhibitors have been tested in preclinical studies for their potential to modulate biological pathways associated with diseases such as cancer and inflammation. The compound's ability to serve as a precursor for such high-value molecules underscores its significance in medicinal chemistry.

The use of computational chemistry and molecular modeling has further enhanced the understanding of Pentanoic acid, 5-bromo-, phenylmethyl ester's interactions with biological systems. These tools have allowed researchers to predict how the compound might behave within complex biological environments, providing insights into its potential pharmacological properties. Such computational studies are crucial for guiding experimental efforts and optimizing drug design strategies.

Recent studies have also explored the environmental impact of Pentanoic acid, 5-bromo-, phenylmethyl ester and its derivatives. Understanding how these compounds degrade and interact with ecosystems is essential for ensuring their safe use in industrial processes. Biodegradation studies have shown that under certain conditions, these esters can be metabolized by microorganisms, suggesting that they are not persistent pollutants. However, further research is needed to fully assess their environmental footprint.

The industrial applications of Pentanoic acid, 5-bromo-, phenylmethyl ester extend beyond pharmaceuticals. It is used as an intermediate in the production of fragrances and agrochemicals due to its ability to undergo various chemical reactions that yield valuable products. For example, its derivatives can be used to create complex scent profiles in perfumes or as components in pesticides that target specific pests while minimizing harm to non-target organisms.

The future prospects for Pentanoic acid, 5-bromo-, phenylmethyl ester are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in synthetic chemistry and drug discovery continue to uncover new possibilities for this versatile compound. As our understanding of its properties grows, so does its potential to contribute to advancements in science and technology.

In conclusion, Pentanoic acid, 5-bromo-, phenylmethyl ester (CAS No. 60343-28-4) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its unique structural features make it a valuable tool for researchers exploring new therapeutic agents and industrial applications. As scientific knowledge continues to evolve, the role of this compound is expected to expand even further, solidifying its place as an important molecule in modern chemistry.